Cas no 2379322-09-3 ((3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane)

(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane is a fluorinated and brominated aromatic sulfide compound featuring a benzyloxy substituent. This structurally versatile intermediate is valuable in synthetic organic chemistry, particularly for cross-coupling reactions and further functionalization due to the presence of reactive bromo and fluoro groups. The methylsulfanyl moiety enhances its utility in nucleophilic substitution or oxidation reactions. Its well-defined reactivity profile makes it suitable for pharmaceutical and agrochemical research, where selective modification of aromatic scaffolds is required. The compound's stability under standard conditions ensures reliable handling and storage. Its distinct substitution pattern allows for regioselective transformations, offering synthetic flexibility in complex molecule construction.
(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane structure
2379322-09-3 structure
Product Name:(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane
CAS No:2379322-09-3
MF:C14H12BrFOS
MW:327.211885452271
MDL:MFCD32632102
CID:5079499
Update Time:2026-03-01

(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane
    • MDL: MFCD32632102
    • Inchi: 1S/C14H12BrFOS/c1-18-14-11(15)7-8-12(13(14)16)17-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
    • InChI Key: VLJWENIEJQQHAK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1SC)F)OCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 248
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.5

(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane Pricemore >>

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(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane Related Literature

Additional information on (3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane

Comprehensive Overview of (3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane (CAS No. 2379322-09-3)

(3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane (CAS No. 2379322-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzyloxy, bromo, and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthesis methods, applications in drug discovery, and safety data, reflecting its growing relevance in modern chemistry.

The structural complexity of (3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane makes it a valuable building block for designing small-molecule inhibitors and ligands. Its bromo and fluoro groups enhance its reactivity, enabling precise modifications in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating targeted therapies for diseases like cancer and inflammation, aligning with current trends in precision medicine.

In agrochemical applications, this compound's fluorophenyl moiety contributes to the development of novel pesticides with improved efficacy and environmental safety. As sustainability becomes a global priority, researchers explore its potential in green chemistry workflows, minimizing waste and energy consumption. Searches for eco-friendly synthesis routes and biodegradability data highlight its alignment with these goals.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2379322-09-3, ensuring purity and consistency in industrial batches. Quality control remains a top concern for buyers, driving queries about certificates of analysis (CoA) and storage conditions. Proper handling under inert atmospheres and low temperatures is often recommended to preserve its stability.

The demand for (3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane is further fueled by its role in high-throughput screening libraries. Pharmaceutical companies leverage its scaffold to identify lead compounds against emerging targets, such as kinases or GPCRs. Recent publications also discuss its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

Regulatory compliance is another critical aspect, with users frequently inquiring about REACH and FDA guidelines for its use. While not classified as hazardous under standard protocols, proper risk assessments and material safety data sheets (MSDS) are advised for workplace safety. This aligns with broader industry shifts toward transparent supply chains and ethical sourcing.

In summary, (3-(Benzyloxy)-6-bromo-2-fluorophenyl)(methyl)sulfane (CAS No. 2379322-09-3) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to sustainable agriculture—underscore its importance in addressing contemporary scientific challenges. As interest grows, so does the need for collaborative research and optimized synthetic protocols to unlock its full potential.

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